Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C9H9N3O2S/c1-2-14-9(13)7-6(10)5-3-11-4-12-8(5)15-7/h3-4H,2,10H2,1H3
• InChI Key: QSPORVCPSXHMMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CN=CN=C2S1)N
• Molecular Formula: C9H9N3O2S
• DSSTOX Substance ID: DTXSID70442458
• Molecular Weight: 223.25 g/mol
• CAS RN: 59488-80-1

Description

Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate, or 5-ATP, is a synthetic compound that has a wide range of applications in scientific research. It is a substituted thiophene ring that is used in a variety of experiments, including those involving the study of enzymes, proteins, and other biological molecules. 5-ATP is an important tool for researchers, as it is relatively easy to synthesize and has a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis of Thieno[2,3-d]pyrimidine Derivatives

Research has demonstrated that Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate can be utilized in the synthesis of a wide range of thieno[2,3-d]pyrimidine derivatives. These derivatives are prepared through various chemical reactions, highlighting the compound's flexibility in forming esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids. A notable method involves the direct formation from 4-chloro-2-methylthio-5-pyrimidine-carbonitrile and ethyl mercaptoacetate under specific conditions, leading to the creation of numerous amino derivatives and acetylated products through further reactions (Santilli, Kim, & Wanser, 1971).

Heterocyclic Compound Synthesis

Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate is also pivotal in the generation of pyridine-based heterocycles, which are synthesized using this compound as a starting material. The transformation process involves its reaction with phenylisothiocyanate to produce thiourea derivatives, which are then cyclized under different conditions to yield pyridothienopyrimidine derivatives and related heterocycles (El-Kashef, Farghaly, Al-Hazmi, Terme, & Vanelle, 2010).

Microwave-Mediated Synthesis

The compound has been used in microwave-mediated, solvent-free synthesis approaches to produce novel pyrimido[1,2-a]pyrimidines. This method underscores the efficiency and eco-friendliness of utilizing Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate in modern synthetic chemistry, providing a rapid and environmentally benign pathway to novel compounds (Eynde, Hecq, Kataeva, & Kappe, 2001).

Antimicrobial and Anti-inflammatory Applications

Further research has delved into the potential biological activities of derivatives synthesized from Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate. Studies have focused on the synthesis of pyrimidine-5-carboxylate derivatives, investigating their antimicrobial, anti-inflammatory, and analgesic activities. This research indicates the potential of these compounds in developing new therapeutic agents, showcasing the compound's importance in the field of medicinal chemistry (A.S.Dongarwar et al., 2011).

Mechanism of Action

Target of Action

The primary targets of Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific molecular targets .

Result of Action

The molecular and cellular effects of Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how Ethyl 5-aminothieno[2,3-d]pyrimidine-6-carboxylate interacts with its targets and exerts its effects . .